Cas no 1179272-01-5 (3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1179272-01-5
• MF: C₁₄H₉BrN₂O₂S
• MW: 349.202461004257
• CID: 4879658
• Update Time: 2025-06-08

3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• 3-(5-bromothiophen-2-yl)-1-phenylpyrazole-4-carboxylic acid
• 3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C14H9BrN2O2S/c15-12-7-6-11(20-12)13-10(14(18)19)8-17(16-13)9-4-2-1-3-5-9/h1-8H,(H,18,19)
• InChI Key： MNRMKPDNHAAEBS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(C(=O)O)=CN(C3C=CC=CC=3)N=2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.8
• Topological Polar Surface Area: 83.4

Experimental Properties

• Color/Form: No data avaiable

3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid

Introduction to 3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1179272-01-5)

3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1179272-01-5, belongs to the class of heterocyclic aromatic derivatives, which are widely studied for their pharmacological significance. The presence of both thiophene and pyrazole moieties in its molecular structure endows it with distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and material science applications.

The molecular framework of 3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid consists of a thiophene ring substituted at the 5-position with a bromine atom, linked to a phenyl group at the 1-position of a pyrazole ring, which further bears a carboxylic acid functional group at the 4-position. This specific arrangement of functional groups creates multiple sites for interaction with biological targets, thereby enhancing its utility as a lead compound in medicinal chemistry. The bromine substituent, in particular, serves as a versatile handle for further chemical modifications, allowing researchers to explore diverse derivatives with tailored properties.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes are known for their role in antimicrobial, antifungal, anti-inflammatory, and anticancer applications. The incorporation of a thiophene ring into the pyrazole core in 3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid not only enhances its pharmacological potential but also contributes to its stability and solubility characteristics. These attributes make it an attractive candidate for further development into therapeutic agents.

Moreover, the phenyl group attached to the pyrazole ring introduces additional electronic richness to the molecule, which can influence its binding affinity and selectivity towards biological targets. The carboxylic acid moiety at the 4-position of the pyrazole ring provides a site for hydrogen bonding interactions, further enhancing its potential as a pharmacophore. Such structural features are critical in designing molecules that can effectively interact with enzymes and receptors in biological systems.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. 3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid has been investigated for its potential role in modulating various biological pathways. For instance, research has suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The ability to modulate such enzymes is crucial for developing targeted therapies that can selectively inhibit disease-causing pathways while minimizing side effects.

The bromine atom on the thiophene ring also opens up possibilities for cross-coupling reactions, such as Suzuki-Miyaura coupling, which are widely used in constructing complex organic molecules. These reactions allow for the introduction of diverse substituents at specific positions within the molecule, enabling fine-tuning of its pharmacological properties. Such synthetic versatility makes 3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid a valuable intermediate in the synthesis of novel drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of heterocyclic compounds like 3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid make them suitable candidates for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to tune the electronic characteristics of these materials through structural modifications offers new avenues for developing advanced technological solutions.

The carboxylic acid group at the 4-position of the pyrazole ring also facilitates further derivatization into esters or amides, which can be explored for their enhanced bioavailability or specific targeting capabilities. Such modifications are often crucial in optimizing drug-like properties, including solubility, permeability, and metabolic stability. The versatility of 3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid makes it an ideal candidate for these types of structural investigations.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of complex molecules like 3-(5-Bromothiophen-2-yl)-1H-pyrazole-yldicarboxylic acid (CAS No. 1179272). Molecular modeling studies have provided insights into how different substituents affect the molecule's conformation and interactions with biological targets. These insights are invaluable for guiding experimental design and optimizing lead compounds towards clinical development.

The synthesis of 3-(5-Bromothiophen-yldicarboxylic acid) involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include bromination of thiophene derivatives followed by cross-coupling reactions with phenyl halides or boronic acids. The careful control of reaction conditions is essential to achieve high yields and purity levels necessary for further biological evaluation.

In conclusion,3-(5-Bromothiophen-yldicarboxylic acid) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer multiple opportunities for further exploration and development. As research continues to uncover new biological activities and synthetic methodologies,3-(5-Bromothiophen-yldicarboxylic acid) is poised to play an important role in advancing both therapeutic interventions and technological innovations.